Cas no 18297-88-6 (Chloroheptamethylcyclotetrasiloxane)

• Product Name: Chloroheptamethylcyclotetrasiloxane
• CAS No: 18297-88-6
• MF: C₇H₂₁ClO₄Si₄
• MW: 317.034245252609
• CID: 1381698
• PubChem ID: 12534293
• Update Time: 2025-07-23

Chloroheptamethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane, chloroheptamethyl-
• 2-chloro-2,4,4,6,6,8,8-heptamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• SCHEMBL3214135
• 2-chloro-2,4,4,6,6,8,8-heptamethylcyclotetrasiloxane
• DTXSID80501606
• Chloroheptamethylcyclotetrasiloxane
• 2-Chloro-2,4,4,6,6,8,8-heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• ZKXOYZASYSBSJW-UHFFFAOYSA-N
• 18297-88-6

• Inchi： 1S/C7H21ClO4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-7H3
• InChI Key： ZKXOYZASYSBSJW-UHFFFAOYSA-N
• SMILES： Cl[Si]1(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 316.0205430g/mol
• Monoisotopic Mass: 316.0205430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on Chloroheptamethylcyclotetrasiloxane

Introduction to Chloroheptamethylcyclotetrasiloxane (CAS No. 18297-88-6)

Chloroheptamethylcyclotetrasiloxane, with the chemical formula (CH₃)₃Si₂ClSi(CH₂CH₂Cl)₂SiCl₂, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and pharmaceutical applications. This compound, identified by its CAS number 18297-88-6, belongs to the cyclotetrasiloxane family, characterized by a cyclic structure composed of four silicon atoms bonded to oxygen atoms, with substituents attached to each silicon. The presence of chlorine atoms and heptamethyl groups imparts unique reactivity and functional properties, making it a valuable intermediate in various synthetic processes.

The molecular structure of Chloroheptamethylcyclotetrasiloxane contributes to its versatility, enabling it to serve as a precursor in the synthesis of more complex siloxane-based materials. These materials find applications in coatings, adhesives, sealants, and even in biomedical devices due to their biocompatibility and thermal stability. Recent advancements in polymer chemistry have highlighted the role of such siloxanes in developing novel biomaterials that can be used for drug delivery systems and tissue engineering.

In the realm of pharmaceutical research, Chloroheptamethylcyclotetrasiloxane has been explored for its potential as a building block in the synthesis of therapeutic agents. Its reactive chlorine sites allow for further functionalization, enabling the attachment of pharmacophores that can target specific biological pathways. For instance, studies have demonstrated its utility in creating silicon-based prodrugs that exhibit improved solubility and bioavailability upon administration. This has opened up new avenues for developing treatments for various diseases, including oncological and neurodegenerative disorders.

The compound's stability under extreme conditions, such as high temperatures and acidic environments, makes it an attractive candidate for industrial applications. Researchers have leveraged these properties to develop high-performance materials that can withstand harsh conditions without degrading. This has particular relevance in sectors like aerospace and automotive manufacturing, where materials must maintain integrity under rigorous operational stresses.

Moreover, the environmental impact of Chloroheptamethylcyclotetrasiloxane has been a focus of recent studies. Investigations into its degradation pathways and ecological persistence have provided insights into how it interacts with natural systems. These findings are crucial for developing sustainable practices in its production and application, ensuring minimal environmental footprint while maximizing utility.

The synthesis of Chloroheptamethylcyclotetrasiloxane involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic processes have enabled more efficient synthesis methods, reducing the energy consumption and waste generation associated with its production. This aligns with global efforts to promote green chemistry principles and reduce the carbon footprint of industrial processes.

In conclusion, Chloroheptamethylcyclotetrasiloxane (CAS No. 18297-88-6) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in material science, pharmaceuticals, and environmental research. As scientific understanding continues to evolve, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry.